Continuous flow SET-LRP in the presence of P(VDF-co-CTFE) as macroinitiator in a copper tubular reactor†
Polymer Chemistry Pub Date: 2015-11-09 DOI: 10.1039/C5PY01728A
Abstract
A green, highly effective and energy-saving route to the grafting modification of polymers was developed via continuous flow single electron transfer living radical polymerization (SET-LRP) in a copper tubular reactor. Polymerizations of methyl methacrylate and acrylonitrile in the presence of poly(vinylidene fluoride-co-chlorotrifluoroethylene) as the macroinitiator were used as model investigation systems. Significant benefits were achieved in the continuous flow mode compared to a batch reactor including diminished inconsistent induction times and suppressed “hot spot” effects. Furthermore, accelerated reaction rates, lower reaction temperatures and decreased ligand feed concentrations were observed by utilizing the copper tubular reactor. The structures of the modified P(VDF-co-CTFE) graft copolymers were characterized using 1H NMR, 19F NMR, FT-IR, and SEC.
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